Cas no 2172591-16-9 (5-(2-methyl-2H-1,2,3-triazol-4-yl)-1-oxa-4-azaspiro5.5undecane)

• Product Name: 5-(2-methyl-2H-1,2,3-triazol-4-yl)-1-oxa-4-azaspiro5.5undecane
• CAS No: 2172591-16-9
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5909770
• PubChem ID: 165866051
• Update Time: 2025-10-29

5-(2-methyl-2H-1,2,3-triazol-4-yl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(2-methyl-2H-1,2,3-triazol-4-yl)-1-oxa-4-azaspiro5.5undecane
• 5-(2-methyl-2H-1,2,3-triazol-4-yl)-1-oxa-4-azaspiro[5.5]undecane
• 2172591-16-9
• EN300-1646871

• Inchi： 1S/C12H20N4O/c1-16-14-9-10(15-16)11-12(17-8-7-13-11)5-3-2-4-6-12/h9,11,13H,2-8H2,1H3
• InChI Key： KXKLUIFPUCBEEQ-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=NN(C)N=2)C21CCCCC2

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52Ų

Additional information on 5-(2-methyl-2H-1,2,3-triazol-4-yl)-1-oxa-4-azaspiro5.5undecane

Introduction to 5-(2-methyl-2H-1,2,3-triazol-4-yl)-1-oxa-4-azaspiro5.5undecane (CAS No. 2172591-16-9)

5-(2-methyl-2H-1,2,3-triazol-4-yl)-1-oxa-4-azaspiro5.5undecane is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the CAS number 2172591-16-9, belongs to a class of spirocyclic heterocycles that exhibit promising biological activities. The molecular framework of this compound integrates multiple heteroatomic rings, including a triazole ring and an azaspiro structure, which contribute to its distinctive chemical reactivity and potential therapeutic applications.

The synthesis of 5-(2-methyl-2H-1,2,3-triazol-4-yl)-1-oxa-4-azaspiro5.5undecane involves intricate organic transformations that highlight the synthetic prowess in constructing complex molecular architectures. The presence of the triazole moiety enhances the compound's ability to interact with biological targets, while the spirocyclic core provides rigidity and stability to the molecule. These structural features make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of 5-(2-methyl-2H-1,2,3-triazol-4-yl)-1-oxa-4-azaspiro5.5undecane with high accuracy. Molecular docking studies have revealed that this compound can bind effectively to several protein targets, including enzymes and receptors implicated in various diseases. Notably, preliminary in vitro assays suggest that it demonstrates inhibitory activity against certain kinases and other therapeutic targets, making it a valuable candidate for further pharmacological exploration.

The spirocyclic structure of this compound is particularly noteworthy, as spiro compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles. This characteristic is crucial for developing drugs that require prolonged circulation in the bloodstream while minimizing side effects. Additionally, the methyl substituent on the triazole ring may influence the electronic properties of the molecule, thereby modulating its binding affinity and selectivity towards biological targets.

In the realm of medicinal chemistry, the development of novel heterocyclic compounds like 5-(2-methyl-2H-1,2,3-triazol-4-yl)-1-oxa-4-azaspiro5.5undecane represents a significant stride towards addressing unmet medical needs. The integration of multiple heteroatoms into a single molecular entity often leads to enhanced bioactivity and unique pharmacological properties. This compound exemplifies how structural complexity can be leveraged to design molecules with tailored biological functions.

Current research is focused on optimizing the synthetic routes for 5-(2-methyl-2H-1,2,3-triazol-4-yll)-1-oxa-a azaspiro5.5undecane to improve yield and scalability. Furthermore, efforts are underway to explore its potential in preclinical models to validate its therapeutic efficacy against specific diseases. The combination of experimental synthesis with cutting-edge computational methods is paving the way for rapid discovery and development of novel drug candidates.

The versatility of spirocyclic azaspiro compounds in medicinal chemistry underscores their importance as building blocks for drug design. By modifying various functional groups within the molecular framework, researchers can fine-tune the biological activity of these compounds to target specific pathological processes. The case of CAS No. 2172591 - 16 - 9 highlights how structural innovation can lead to the identification of promising therapeutic agents.

As our understanding of molecular interactions continues to evolve, compounds like 5-(2-methyl - 2H - 1 , 23 - tri azol - 4 - yl) - 1 - oxa - 4 - az aspi ro 55 undecane will play a pivotal role in advancing drug discovery initiatives across multiple therapeutic areas. Their unique structural features and biological potential make them indispensable tools for researchers striving to develop next-generation pharmaceuticals.

The future prospects for this compound are promising, with ongoing studies aiming to elucidate its mechanism of action and explore new applications in medicine. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.